1-[2-(Azepan-1-yl)ethylamino]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-[2-(azepan-1-yl)ethylamino]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C23H29N5/c1-2-9-18-16-22(25-12-15-27-13-7-3-4-8-14-27)28-21-11-6-5-10-20(21)26-23(28)19(18)17-24/h5-6,10-11,16,25H,2-4,7-9,12-15H2,1H3
• InChI Key: SJOSXTFHEYAGKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NCCN4CCCCCC4)C#N
• Molecular Formula: C23H29N5
• Molecular Weight: 375.5 g/mol

Description

1-[2-(Azepan-1-yl)ethylamino]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile, commonly known as AP-4, is a chemical compound that has been extensively studied in the field of medicinal chemistry. It belongs to the class of benzimidazole derivatives and has shown promising results in various scientific research applications.

Scientific Research Applications

Synthesis and Heterocyclic Reactions The chemical reactions involving benzimidazoles with activated methylene groups and acetylenic esters have been studied, revealing pathways to synthesize various heterocyclic compounds including pyrrolo-, pyrido-, and azepino-[1,2-a]benzimidazoles. These compounds are deduced from their spectral properties, indicating the versatility of benzimidazole derivatives in synthesizing novel heterocycles (Acheson & Verlander, 1972).

Antimicrobial Properties Research on new 2-substituted-phenyl-1H-benzimidazole-5-carbonitriles has shown potent activity against Candida species, highlighting the antimicrobial potential of benzimidazole derivatives. These studies compare the effectiveness of these compounds to known antimicrobial agents, such as fluconazole, suggesting their potential in medical applications (Göker, Kuş, Boykin, Yıldız, & Altanlar, 2002).

Fluorescent Properties The exploration of oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives has uncovered their fluorescent properties, with some evaluated as fluorescent whitening agents for polyester fibers. This research opens avenues for benzimidazole derivatives in material science, particularly in enhancing the optical properties of textiles (Rangnekar & Rajadhyaksha, 1986).

Anticancer Activity Studies on 2-Aryl-3-methylbenzofuro[3,2-b]pyrazolo[4,3-e]azepine and related derivatives have demonstrated moderate anticancer activity against malignant cancer cells. These findings suggest the potential therapeutic applications of benzimidazole derivatives in cancer treatment (Chaban, Matiichuk, Horishny, Chaban, & Matiychuk, 2020).

Antimicrobial and Anticancer Activities Research into benzimidazole condensed ring systems and their derivatives has shown various biological activities, including antimicrobial and potential anticancer effects. This broad spectrum of activity highlights the versatility of benzimidazole compounds in pharmaceutical research (Rida, Soliman, Badawey, El-Ghazzawi, Kader, & Kappe, 1988).